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From the Desk of the Senior Application Scientist:

If you are accessing this guide, you likely encountered a "Stop Ship" notification from your
chemical vendor or a compliance audit flag regarding Halon 2202.

First, a critical technical correction: In common industrial parlance, "Halon 2202" refers to
Dibromodifluoroethane (

), specifically isomers like 1,2-Dibromo-1,1-difluoroethane (CAS 75-82-1).[1][2][3][4] Under
the Montreal Protocol, this is NOT a Group Il Halon (like 1301 or 1211). It is a Class I, Group
VII Hydrobromofluorocarbon (HBFC).

This distinction is vital. While Group Il Halons have "Critical Use Exemptions" (e.g., aviation),
HBFCs were phased out of production on January 1, 1996, with virtually no exemptions other
than Feedstock, Destruction, and Essential Laboratory Use.

This guide provides the troubleshooting logic required to legally acquire, use, and dispose of
Halon 2202 for drug development and research.

Module 1: Regulatory Classification & Procurement

The Core Conflict: You need Halon 2202 as an alkylating agent or specific solvent. The law
says its production is banned.[5] The Solution: You must classify your usage under one of two
narrow exemptions.
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Status Table: Halon 2202 (HBFCs)

Feature Regulatory Detail

Chemical Family Hydrobromofluorocarbon (HBFC)

Montreal Protocol Class I, Group VII (Copenhagen Amendment)
ODP (Ozone Depletion Potential) ~0.5 - 1.0 (varies by isomer)

Production Status Banned (since 1996)

Prohibited unless for Feedstock or
Import/Export .
Laboratory/Analytical (L&A) use.

Troubleshooting Logic: Can | Buy This?

Use the following logic flow to determine if your intended experiment is compliant.

Start: Intent to Use Halon 2202

Is the chemical chemically transformed
(consumed) in the reaction?

Yes (e.g., Alkylation)

No (It remains chemically intact)

PATHWAY A: FEEDSTOCK EXEMPTION Is it used as a solvent,
(Preferred for Pharma/Synthesis) diluent, or reference standard?

Yes (Research/Analysis) No (General Use)

PATHWAY B: LAB & ANALYTICAL EXEMPTION PROHIBITED USE

(Strict Purity/Quantity Limits) (e.g., Cleaning, Fire Suppression)

Click to download full resolution via product page
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Figure 1: Decision matrix for determining regulatory eligibility of Halon 2202 under Montreal
Protocol and EPA 40 CFR Part 82.

Module 2: The Feedstock Exemption (Pharma
Pathway)

In drug development, Halon 2202 is often used as a reagent to introduce difluoro- or bromo-
moieties. If the Halon 2202 is consumed during the reaction (converted into a new chemical
structure), it qualifies as Feedstock.[6]

o Regulatory Stance: Feedstock is not counted against a country's consumption cap because
it is not emitted into the atmosphere; it is transformed.[7]

o Key Requirement: You must maintain a Mass Balance record proving transformation.

Protocol: Calculating Mass Balance for Compliance

Scenario: You are using Halon 2202 to synthesize a fluorinated intermediate. The Formula:

= Emissions (Must be negligible/captured)

= Input (Quantity purchased/injected)

= Product (Quantity converted to new molecule)

= Destroyed (Quantity sent to approved destruction)
Troubleshooting FAQ:

Q: My vendor demands a "Feedstock Certification" before shipping. What is this? A: This is a
legal affidavit. You must certify that the ODS will be "entirely consumed (except for trace
quantities)" in a chemical process.

» Action: Verify your stoichiometry. If you use Halon 2202 in excess (e.g., 5 equivalents) and
only 1 equivalent reacts, the remaining 4 equivalents must be recaptured and destroyed, not
vented.
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Q: Can | use it as a solvent for the reaction? A:CAUTION. If it acts only as a solvent (Process
Agent) and is not chemically changed, it does not automatically qualify as feedstock. It falls
under "Process Agent" rules, which are far stricter and capped globally. If possible, redesign
the experiment to use it as a reactant (Feedstock) or switch to a non-ODS solvent.

Module 3: Laboratory & Analytical (L&A) Use
Exemption

If you are using Halon 2202 as a reference standard (e.g., for NMR calibration) or extraction
solvent where it is not consumed, you must rely on the Global Laboratory and Analytical Use
Exemption.

Critical Constraints (per Decision XXXI/5):
e Purity: The substance must be high purity (>99.0% or >99.5% depending on grade).
o Container Size: Must be supplied in containers <3 Liters (or glass ampoules <10ml).

e No Resale: You cannot resell the chemical or the mixture.

Workflow: Managing L&A Inventory

Purchase under L&A Exemption Experimental Use Collect ALL Waste Send to Approved Destruction
(Container < 3L) (Closed System) (Do NOT evaporate) (99.99% DRE)

Click to download full resolution via product page

Figure 2: Mandatory workflow for Laboratory & Analytical Use. Note the prohibition on
evaporation.

Module 4: Disposal & Destruction (The "Zero
Venting" Rule)

The most common compliance violation in research labs is venting volatile ODS into the fume
hood. This is illegal for Class | substances.
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Troubleshooting FAQ:

Q: The rotary evaporator trap contains recovered Halon 2202. Can | pour it into the general

organic waste carboy? A:NO.

e Reasoning: General organic waste streams often go to fuel blending or standard

incineration, which may not meet the 99.99% Destruction and Removal Efficiency (DRE)

required for Halons.

» Protocol: Segregate Halon 2202 waste into a dedicated container labeled "Class | ODS

Waste - For Destruction.” Contact your EHS officer to ensure it is sent to a facility using

Argon Plasma Arc or Rotary Kiln Incineration specifically permitted for Halon destruction.

Q: What happens if | accidentally release vapors? A: Document it immediately.

e US Labs: Significant releases may trigger reporting requirements under EPCRA (Emergency
Planning and Community Right-to-Know Act), though the threshold for Halon 2202 (HBFCs)
is high. However, repeated "accidental” venting is a violation of the Clean Air Act venting

prohibition.

Summary of Key Actions

Action Feedstock Use Lab & Analytical Use
Purchasing Sign "Feedstock Certification" Sign "Lab Use Certification”
Volume Limit None (Industrial scale allowed)  Max 3L containers

Fate of Chemical Chemically Converted Recaptured & Destroyed

Mass Balance (Input vs.

Accounting Product)
roduc

Inventory Log (In vs. Waste
Out)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630539#montreal-protocol-compliance-for-halon-
2202-usage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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